Cas no 1091052-14-0 (N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1091052-14-0
• MF: C₂₃H₂₉NO₄S
• MW: 415.545665502548
• CID: 6468450
• Update Time: 2025-10-07

N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide, 5,6,7,8-tetrahydro-N-[[tetrahydro-4-(4-methoxyphenyl)-2H-pyran-4-yl]methyl]-

• Inchi： 1S/C23H29NO4S/c1-27-21-9-7-20(8-10-21)23(12-14-28-15-13-23)17-24-29(25,26)22-11-6-18-4-2-3-5-19(18)16-22/h6-11,16,24H,2-5,12-15,17H2,1H3
• InChI Key： CQWMKVMWOVEGQC-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NCC1(C2=CC=C(OC)C=C2)CCOCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Professional Introduction to N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 1091052-14-0)

N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, identified by the CAS number 1091052-14-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a tetrahydronaphthalene core provides a rigid aromatic system that can interact with biological targets in a specific manner. Additionally, the sulfonamide moiety is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the design of pharmaceutical agents.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The combination of the 4-methoxyphenyl group and the oxan-4-ylmethyl side chain in N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suggests that this compound may exhibit unique interactions with biological receptors. These interactions could be exploited to develop drugs with improved efficacy and reduced side effects compared to existing therapies.

The sulfonamide group is particularly noteworthy due to its extensive history in medicinal chemistry. Sulfonamides have been used successfully in the treatment of various diseases, including bacterial infections and inflammatory conditions. The structural diversity of sulfonamide derivatives allows for fine-tuning of their pharmacological properties, making them versatile tools for drug design. N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, with its unique substitution pattern, represents a promising avenue for exploring new therapeutic possibilities.

The synthesis of N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves multiple steps that require precise control over reaction conditions. The introduction of the tetrahydronaphthalene core necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Similarly, the incorporation of the sulfonamide group requires expertise in organic transformations to achieve the desired product structure.

In recent studies, researchers have been exploring the use of computational methods to predict the biological activity of sulfonamide derivatives. These methods can help identify potential lead compounds before they are synthesized in the laboratory. N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, with its complex structure, is an excellent candidate for such computational investigations. By leveraging advanced computational tools, scientists can gain insights into how this compound might interact with biological targets and predict its potential therapeutic effects.

The pharmaceutical industry is increasingly focused on developing drugs that target specific molecular pathways involved in disease progression. N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, with its unique structural features, may offer new opportunities for targeting such pathways. For example, its ability to interact with biological receptors could make it useful in the treatment of neurological disorders or cancer. Further research is needed to fully elucidate its potential applications in medicine.

In conclusion, N-{< strong > 4 - ( 4 - methoxyphenyl ) oxan - 4 - ylmethyl strong > } - { strong > 5 , 6 , 7 , 8 - tetrahydronaphthalene - 2 - sulfonamide strong > } ( CAS No . 1091052 - 14 - 0 ) is a compound with significant potential in the field of pharmaceutical research . Its unique structural features and biological activities make it a valuable candidate for further investigation . By combining experimental synthesis with computational studies , researchers can unlock the full therapeutic potential of this compound and develop new treatments for various diseases . The continued exploration of sulfonamide derivatives like N-{< strong > 4 - ( 4 - methoxyphenyl ) oxan - 4 - ylmethyl strong > } - { strong > 5 , 6 , 7 , 8 - tetrahydronaphthalene - 2 - sulfonamide strong > } holds promise for advancing our understanding of molecular interactions and improving human health . p >